6-(Benzyl(methyl)amino)-2-methylnicotinonitrile

• Molecular Formula: C15H15N3
• Molecular Weight: 237.30 g/mol
• SMILES: CC1=C(C=CC(=N1)N(C)CC2=CC=CC=C2)C#N
• InChI: InChI=1S/C15H15N3/c1-12-14(10-16)8-9-15(17-12)18(2)11-13-6-4-3-5-7-13/h3-9H,11H2,1-2H3
• InChIKey: ZBEUCPBDHARDLS-UHFFFAOYSA-N

6-(Benzyl(methyl)amino)-2-methylnicotinonitrile Physicochemical Profile

6-(Benzyl(methyl)amino)-2-methylnicotinonitrile (CAS 1355237-86-3; molecular formula C₁₅H₁₅N₃; molecular weight 237.30 g/mol) is a trisubstituted 3-cyanopyridine (nicotinonitrile) derivative bearing a benzyl(methyl)amino group at the 6-position and a methyl group at the 2-position of the pyridine ring . Its computed physicochemical properties include an XLogP3-AA of 2.9, a topological polar surface area (TPSA) of 39.9 Ų, a hydrogen bond acceptor count of 3, and a rotatable bond count of 3, placing it in a moderately lipophilic chemical space typical of CNS-permeable small-molecule leads . The compound is commercially supplied at ≥98% purity (HPLC) and is recommended for storage under sealed, dry conditions at 2–8°C .

Moderate lipophilicity (computed logP ~3) for CNS permeability research

Zero H-bond donors, three acceptors — supports defined binding mode studies

Documented purity (HPLC) with specified cold storage (2–8°C)

• [1] PubChem Compound Summary for CID 102546149, 6-(Benzyl(methyl)amino)-2-methylnicotinonitrile. National Center for Biotechnology Information, U.S. National Library of Medicine. Accessed May 2026. View Source

6-(Benzyl(methyl)amino)-2-methylnicotinonitrile: Regioisomeric Substitution Limitations

Nicotinonitrile derivatives exhibit pronounced structure–activity relationship (SAR) sensitivity at both the substitution position and the nature of the substituent . The 6-benzyl(methyl)amino motif in the target compound creates a unique steric and electronic environment distinct from the 2-substituted regioisomer (2-(benzyl(methyl)amino)-6-methylnicotinonitrile), the C-benzyl analog (6-benzyl-2-methylnicotinonitrile), and the unsubstituted primary amine (6-amino-2-methylnicotinonitrile). The nitrogen atom at position 6 with its tertiary benzyl(methyl)amino substitution alters both the hydrogen-bonding capability (only H-bond acceptors, no donors) and the molecular shape, which directly impacts target binding and selectivity profiles . Generic substitution without confirmatory re-screening therefore risks losing target engagement and confounding SAR interpretation.

Regioisomeric shift

2- vs 6-substitution may alter nAChR activity profile; class-level SAR indicates positional sensitivity

C-benzyl analog mismatch

Lacks nitrogen HBA at position 6, reducing key anchoring interactions with target proteins

Primary amine analog added donors

Introduces H-bond donors (HBD=2) that may alter metabolic stability and binding mode interpretation

• [1] Abdel-Fattah, A. M. et al. (2015). Synthesis and Cytotoxic Effect of Some Novel 1,2-Dihydropyridin-3-carbonitrile and Nicotinonitrile Derivatives. Bioorganic & Medicinal Chemistry Letters, 25(24), 5678–5683. PMID: 26547676. View Source
• [2] El-Sayed, W. A. et al. (2022). Nicotinonitrile-derived apoptotic inducers: Design, synthesis, X-ray crystal structure and Pim kinase inhibition. Bioorganic Chemistry, 129, 106177. View Source

6-(Benzyl(methyl)amino)-2-methylnicotinonitrile vs. Structural Analogs

6-Amino vs. 2-Amino Substitution in Nicotinonitrile SAR

The target compound places the benzyl(methyl)amino group at the 6-position of the pyridine ring, whereas its closest commercially available regioisomer, 2-(benzyl(methyl)amino)-6-methylnicotinonitrile (CAS 1283472-64-9), carries this substituent at the 2-position . In the broader nicotinonitrile chemotype, the substitution position profoundly influences biological target selectivity. Published SAR on related 2-amino-6-substituted nicotinonitriles demonstrates that moving the amino substituent from the 2- to the 6-position can shift functional activity at nicotinic acetylcholine receptors (nAChRs) by >10-fold in agonist potency . While no direct head-to-head comparison of these two specific compounds has been published, this well-established positional sensitivity means the two regioisomers cannot be treated as interchangeable in receptor pharmacology or SAR studies.

Regioisomer SAR

Class-level inference

6-benzyl(methyl)amino vs. 2-substituted regioisomer

Positional sensitivity may shift nAChR subtype activity

No direct head-to-head data; based on related series

Evidence Dimension	nAChR agonist functional potency (EC₅₀) shift upon regioisomeric substitution of amino group
Target Compound Data	6-(Benzyl(methyl)amino) substitution; no direct nAChR data located
Comparator Or Baseline	2-(Benzyl(methyl)amino)-6-methylnicotinonitrile (CAS 1283472-64-9); also lacking direct nAChR data
Quantified Difference	Class-level SAR: EC₅₀ differences of >10-fold observed for 2-amino vs. 6-amino substitution in related nicotinonitrile series
Conditions	Recombinant human α2β4 nAChR expressed in HEK cells (class-level reference data)

Why This Matters

For receptor pharmacology campaigns, selecting the correct regioisomer is critical; the 6-substituted isomer may exhibit a distinct selectivity profile across nAChR subtypes compared to the 2-substituted isomer.

• [1] Troschütz, R. & Dennstedt, T. (1994). Substituted 2-Aminonicotinonitriles: Synthesis and Pharmacological Evaluation. Archiv der Pharmazie, 327(2), 85–89. View Source

Lipophilicity Impact on CNS Permeability

The computed partition coefficient (XLogP3-AA) of 6-(benzyl(methyl)amino)-2-methylnicotinonitrile is 2.9 . This places the compound within the optimal CNS drug-like range (XLogP 2–4), in contrast to the less lipophilic unsubstituted analog 6-amino-2-methylnicotinonitrile (computed XLogP3-AA ≈ 1.2; CID 10091778) and the more polar 6-hydroxy-2-methylnicotinonitrile (XLogP3-AA < 1) . The additional 1.7 log unit difference relative to the primary amine analog corresponds to an ~50-fold higher theoretical partition into lipid membranes, which directly impacts predicted blood–brain barrier penetration and in vitro assay behavior (e.g., non-specific binding, aggregation propensity) .

Lipophilicity (XLogP3)

Cross-study comparable

Target: 2.9 vs. 6-amino analog: ~1.2 vs. 6-hydroxy analog:

Supports CNS permeability research; ~50-fold higher partition predicted

Computed values; experimental validation recommended

H-Bond Profile

Direct head-to-head comparison

Target: HBD=0, HBA=3 6-Amino: HBD=2, HBA=3 6-Benzyl: HBD=0, HBA=2

Zero donors with three acceptors simplifies binding mode interpretation

TPSA differences support distinct molecular recognition

Purity & Storage

Source review

Target: ≥98% (HPLC), sealed dry 2–8°C Regioisomer: ≥98% (NLT), unspecified storage

Documented handling may reduce degradation artifacts in screening

Supplier specifications; independent verification advised

Evidence Dimension	Computed XLogP3-AA
Target Compound Data	XLogP3-AA = 2.9
Comparator Or Baseline	6-Amino-2-methylnicotinonitrile: XLogP3-AA ≈ 1.2; 6-Hydroxy-2-methylnicotinonitrile: XLogP3-AA < 1.0
Quantified Difference	ΔXLogP3 ≈ +1.7 log units vs. 6-amino analog; >1.9 log units vs. 6-hydroxy analog
Conditions	Computed by XLogP3 3.0 (PubChem release 2019.06.18)

Why This Matters

Researchers targeting intracellular or CNS-based targets should preferentially select the more lipophilic benzyl(methyl)amino derivative to improve membrane permeability, whereas the hydrophilic analogs may be suitable for peripheral targets or to reduce CNS exposure.

• [1] PubChem Compound Summary for CID 102546149, 6-(Benzyl(methyl)amino)-2-methylnicotinonitrile. National Center for Biotechnology Information. View Source
• [2] PubChem Compound Summary for CID 10091778, 6-Amino-2-methylnicotinonitrile; and CID 41877-40-1, 6-Hydroxy-2-methylnicotinonitrile. National Center for Biotechnology Information. View Source

Hydrogen-Bond Donor/Acceptor Profile Comparison

The target compound possesses zero hydrogen-bond donors (HBD = 0) and three hydrogen-bond acceptors (HBA = 3) . This contrasts sharply with 6-amino-2-methylnicotinonitrile (HBD = 2, HBA = 3) and 6-benzyl-2-methylnicotinonitrile (CAS 10131-61-0; HBD = 0, HBA = 2) . For medicinal chemists optimizing against specific pharmacophore models, the absence of H-bond donors in the 6-benzyl(methyl)amino derivative eliminates a potential metabolic liability (N-dealkylation or N-oxidation of primary amine) while preserving H-bond acceptor capability for target engagement. The C-benzyl analog lacks the nitrogen HBA at position 6 entirely, reducing potential key anchoring interactions with target proteins .

H-Bond Profile

Direct head-to-head comparison

Target: HBD=0, HBA=3 6-Amino: HBD=2, HBA=3 6-Benzyl: HBD=0, HBA=2

Zero donors with three acceptors simplifies binding mode interpretation

TPSA differences support distinct molecular recognition

Evidence Dimension	H-bond donor and acceptor counts
Target Compound Data	HBD = 0; HBA = 3; TPSA = 39.9 Ų
Comparator Or Baseline	6-Amino-2-methylnicotinonitrile: HBD = 2, HBA = 3, TPSA ≈ 52 Ų; 6-Benzyl-2-methylnicotinonitrile: HBD = 0, HBA = 2, TPSA ≈ 31 Ų
Quantified Difference	ΔHBD = -2 vs. 6-amino analog; ΔHBA = +1 vs. 6-benzyl analog
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18)

Why This Matters

The unique combination of zero HBD plus three HBA makes this compound a cleaner tool for studying binding modes where only acceptor interactions are desired, avoiding confounding hydrogen-bond donor contributions that could mask true SAR.

• [1] PubChem Compound Summary for CID 102546149, 6-(Benzyl(methyl)amino)-2-methylnicotinonitrile. National Center for Biotechnology Information. View Source
• [2] PubChem Compound Summary for CID 11483704, 6-Benzyl-2-methylnicotinonitrile (CAS 10131-61-0). National Center for Biotechnology Information. View Source
• [3] Lipinski, C. A. et al. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1–3), 3–26. View Source

Commercial Purity & Lot Consistency

6-(Benzyl(methyl)amino)-2-methylnicotinonitrile is available at a certified purity of 98% (HPLC) with defined storage conditions (sealed, dry, 2–8°C) . In contrast, the regioisomer 2-(benzyl(methyl)amino)isonicotinonitrile (CAS 501378-53-6) is supplied at ≥98% (NLT 98%) but with less restrictive storage and lacking detailed HPLC trace documentation in publicly accessible datasheets . The 6-benzyl-2-methylnicotinonitrile analog (CAS 10131-61-0) is available at similar purity (98%) but the benzyl(methyl)amino derivative's documented lot-specific purity and storage specification provide a more reproducible starting point for high-throughput screening, where even small variations in purity can generate false positives or confound IC₅₀ determinations .

Purity & Storage

Source review

Target: ≥98% (HPLC), sealed dry 2–8°C Regioisomer: ≥98% (NLT), unspecified storage

Documented handling may reduce degradation artifacts in screening

Supplier specifications; independent verification advised

Evidence Dimension	Supplied purity and storage specification
Target Compound Data	Purity ≥98% (HPLC); storage: sealed, dry, 2–8°C
Comparator Or Baseline	2-(Benzyl(methyl)amino)isonicotinonitrile: ≥98% (NLT 98%); 6-Benzyl-2-methylnicotinonitrile: 98%
Quantified Difference	Equivalent nominal purity (98%); differentiation via defined storage conditions and HPLC documentation availability
Conditions	Supplier specifications from ChemScene, Synblock, and Leyan

Why This Matters

For assay reproducibility and screening data quality, procurement decisions should weigh documented storage stability and purity verification methods; the target compound's clearly specified handling conditions reduce the risk of degradation-related artifacts.

6-(Benzyl(methyl)amino)-2-methylnicotinonitrile: Application Scenarios

CNS Hit-to-Lead Optimization

The compound's XLogP3 of 2.9, zero HBD profile, and moderate TPSA of 39.9 Ų align with CNS MPO (Multiparameter Optimization) scoring guidelines, making it a suitable starting point for CNS-targeted medicinal chemistry programs where blood–brain barrier penetration is required . Its benzyl(methyl)amino substituent provides a synthetically tractable vector for further SAR expansion via amine diversification, while the nitrile group serves as both a hydrogen-bond acceptor and a metabolic probe .

nAChR Subtype Selectivity Profiling

Given the class-level evidence that regioisomeric nicotinonitrile derivatives show subtype-dependent activity at nAChRs (α2β4, α4β2), this compound serves as a 6-substituted reference probe for dissecting the positional SAR of benzyl(methyl)amino-bearing nicotinonitriles . Its absence of H-bond donors simplifies the interpretation of binding mode electron density when co-crystallized or docked into receptor models .

Precursor for Parallel Synthesis Libraries

With defined purity (98%) and documented storage conditions, this compound is suitable as a core intermediate for parallel amination, Suzuki coupling (via bromination at position 5), or nitrile hydrolysis libraries. The tertiary benzyl(methyl)amino group is chemically robust under standard coupling conditions and provides a chromatographically distinct handle that simplifies post-reaction purification workflows .

Physicochemical Benchmarking for Chemogenomics

The compound's precisely computed descriptors (XLogP3 2.9, TPSA 39.9 Ų, rotatable bonds 3) make it a useful calibration standard in chemogenomics panels for evaluating the impact of incremental lipophilicity changes on promiscuity, solubility, and non-specific binding across assay formats .

Application

Selection Property

Validation Focus

CNS hit-to-lead optimization

Moderate lipophilicity, zero HBD profile

CNS MPO score compliance, BBB permeability models

nAChR subtype selectivity profiling

6-Substituted regioisomer reference probe

nAChR subtype binding assays, docking studies

Precursor for parallel synthesis libraries

Defined purity, robust tertiary amine handle

Reaction scalability, chromatographic purification ease

Chemogenomics physicochemical benchmarking

Characterized lipophilicity and polar surface area

Assay promiscuity, non-specific binding panels

• [1] PubChem Compound Summary for CID 102546149. National Center for Biotechnology Information. View Source
• [2] Troschütz, R. & Dennstedt, T. (1994). Substituted 2-Aminonicotinonitriles. Archiv der Pharmazie, 327(2), 85–89. View Source